Cas no 136705-66-3 ((3S,6S)-Octane-3,6-diol)

• Product Name: (3S,6S)-Octane-3,6-diol
• CAS No: 136705-66-3
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD01631088
• CID: 155381
• PubChem ID: 7009316
• Update Time: 2025-10-31

(3S,6S)-Octane-3,6-diol Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-Octane-3,6-diol
• (3S,6S)-3,6-Octanediol
• 3,6-Octanediol,(3S,6S)-
• (3S,6S)-(+)-3,6-Octanediol
• (3S,6S)-DIHYDROXYOCTANE
• WS-01935
• J-006891
• BCKOQWWRTRBSGR-YUMQZZPRSA-N
• SCHEMBL3885660
• MFCD01631088
• DTXSID901314142
• 3,6-Octanediol, (3S,6S)-
• CS-0109384
• D94487
• 136705-66-3
• AKOS017343451
• DS-018367

• MDL： MFCD01631088
• Inchi： 1S/C8H18O2/c1-3-7(9)5-6-8(10)4-2/h7-10H,3-6H2,1-2H3/t7-,8-/m0/s1
• InChI Key： BCKOQWWRTRBSGR-YUMQZZPRSA-N
• SMILES： O[C@@H](CC)CC[C@H](CC)O

Computed Properties

• Exact Mass: 146.13100
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 63.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: White crystals
• Density: 0.9636 (rough estimate)
• Melting Point: 49-51°C
• Boiling Point: 243.79°C (rough estimate)
• Refractive Index: 1.4411 (estimate)
• PSA: 40.46000
• LogP: 1.30840
• Specific Rotation: +15° (c 10, ethanol)
• Solubility: Not determined

(3S,6S)-Octane-3,6-diol Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on (3S,6S)-Octane-3,6-diol

Introduction to (3S,6S)-Octane-3,6-diol (CAS No. 136705-66-3)

(3S,6S)-Octane-3,6-diol, identified by its Chemical Abstracts Service (CAS) number CAS No. 136705-66-3, is a chiral alcohol with significant applications in the field of pharmaceuticals and chemical synthesis. This compound, characterized by its specific stereochemistry, has garnered attention due to its unique structural properties and potential biological activities. The precise configuration of the hydroxyl groups at the 3rd and 6th carbon positions contributes to its distinct chemical behavior, making it a valuable intermediate in the development of various synthetic pathways.

The stereochemical purity of (3S,6S)-Octane-3,6-diol is crucial for its utility in pharmaceutical research. Chiral compounds like this one often exhibit different biological activities depending on their optical isomers, necessitating rigorous synthesis and purification techniques to achieve the desired enantiomeric excess. Recent advancements in asymmetric synthesis have enabled more efficient production methods for such complex molecules, reducing costs and improving yields.

In the realm of pharmaceutical development, (3S,6S)-Octane-3,6-diol has been explored as a building block for more complex drug candidates. Its linear aliphatic backbone provides a versatile scaffold for functionalization, allowing chemists to attach various pharmacophores that can modulate biological targets. For instance, studies have demonstrated its potential in the synthesis of non-peptide mimetics that interact with G-protein coupled receptors (GPCRs), which are implicated in numerous therapeutic areas including cardiovascular diseases and neurological disorders.

One of the most compelling aspects of (3S,6S)-Octane-3,6-diol is its role in the development of novel materials with tailored properties. Researchers have leveraged its structural features to create polymers and copolymers that exhibit enhanced biodegradability and mechanical strength. These materials are particularly relevant in medical applications such as drug delivery systems and tissue engineering scaffolds. The hydroxyl groups in (3S,6S)-Octane-3,6-diol allow for facile cross-linking reactions, enabling the formation of hydrogels with controlled porosity and swelling behavior.

The compound's stability under various conditions makes it a reliable choice for industrial applications as well. Unlike some chiral alcohols that degrade rapidly or require stringent storage conditions, (3S,6S)-Octane-3,6-diol maintains its integrity over extended periods when stored properly. This stability is advantageous for large-scale manufacturing processes where consistency and shelf-life are critical factors.

Recent research has also highlighted the potential of (3S,6S)-Octane-3,6-diol in green chemistry initiatives. Its biodegradable nature aligns with the growing demand for environmentally friendly chemical products. By incorporating this compound into synthetic routes that minimize waste and hazardous byproducts, scientists can contribute to more sustainable practices within the chemical industry.

The versatility of (CAS No. 136705-66-3) extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its ability to serve as a precursor for various functionalized compounds makes it a valuable asset in multiple industries. For example, derivatives of this alcohol have been investigated as intermediates for herbicides and fungicides that exhibit improved efficacy while reducing environmental impact.

In conclusion, (3S,6S)-Octane-3,6-diol represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique stereochemistry combined with its chemical reactivity positions it as a key player in drug discovery and material science. As research continues to uncover new uses for this molecule, its importance is likely to grow even further.